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Compound of Interest

Compound Name: 3-Formylphenyl 2-furoate
CAS No.: 332411-91-3
Cat. No.: B402931
Get Quote
. J

Executive Safety Profile & Hazard Logic

As a Senior Application Scientist, | prioritize understanding the why behind a protocol. 3-
Formylphenyl 2-furoate (CAS: 55496-53-2) is a bifunctional intermediate containing a reactive
aldehyde (formyl group) and a furoate ester.[1][2] Its disposal is not merely about "throwing it
away"; it is about neutralizing the specific reactivity risks associated with these moieties.

The Chemical Causality of Risk[2]

o Aldehyde Autoxidation: The formyl group is highly susceptible to aerobic oxidation,
converting to the corresponding benzoic acid derivative.[3] This reaction is exothermic and
can be catalyzed by trace metals or light.

e Furan Ring Sensitivity: While less volatile than furan itself, the furoate moiety retains
aromatic character that can be sensitive to strong acids, leading to polymerization or ring-
opening reactions that generate heat.

» Ester Hydrolysis: In the presence of strong bases or acids, the ester linkage will cleave,
releasing 2-furoic acid and 3-hydroxybenzaldehyde.[2] This changes the waste profile and
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pH unexpectedly.

Pre-Disposal Characterization (Self-Validating
System)[1][2]

Before moving the container, you must validate the state of the chemical.[4] This protocol acts
as a "stop-gate" to prevent mixing incompatible waste streams.

Protocol: Visual & Chemical Integrity Check

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Critical Step)

NEVER dispose of this compound in the general trash or down the sink. It is toxic to aquatic life
and a potential sensitizer.

o Stream A (Solid Waste): If the compound is a dry solid, segregate into "Hazardous Waste,
Solid, N.O.S." (Not Otherwise Specified).

o Stream B (Solution): If dissolved, do not mix with oxidizing acids (Nitric, Chromic). The
aldehyde group will react violently.

Phase 2: Packaging & Labeling
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o Primary Container: Use a screw-top amber glass jar or high-density polyethylene (HDPE)
container. Avoid metal containers due to potential acid formation.

e Labeling: Adhere to the Globally Harmonized System (GHS).

o

Signal Word: WARNING

[¢]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (Respiratory irritation).[5][6]

[¢]

Chemical Name: 3-Formylphenyl 2-furoate.[1]

[e]

Constituents: List any solvents if in solution (e.g., "in Dichloromethane™).

Phase 3: Regulatory Classification (RCRA)

While 3-Formylphenyl 2-furoate is not explicitly "P-listed" or "U-listed" by the EPA, it must be
characterized by the generator (you) under RCRA (Resource Conservation and Recovery Act)
guidelines.[1][2]

o Characteristic Waste: If in a flammable solvent, it carries code D0O01.

o Toxic Waste: Due to the furan moiety, treat as toxic. If no specific code applies, use the
default generator code for organic toxicity.

Disposal Decision Logic (Visualization)

The following diagram illustrates the decision-making process for segregating this specific
compound to prevent cross-reactivity in the waste drum.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision tree for waste stream segregation.[1] Note the specific check for ether
solvents (common in furoate synthesis) to prevent peroxide accumulation.

Emergency Contingencies
Spill Management

If a spill occurs, the primary risk is irritation (dust/vapor) and environmental toxicity.
e PPE: Nitrile gloves, lab coat, and N95/P100 respirator (if solid dust is visible).
o Containment:

o Solid: Do not dry sweep. Cover with a damp paper towel or oil-impregnated sweeping
compound to suppress dust, then scoop into a waste jar.

o Liquid: Absorb with vermiculite or sand. Do not use paper towels alone if the solvent is
flammable.

o Decontamination: Clean the surface with a mild detergent and water. Do not use bleach
(hypochlorite), as it acts as a strong oxidizer against the aldehyde group.

First Aid
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e Eye Contact: Rinse immediately with water for 15 minutes. The aldehyde is a
lachrymator/irritant.

o Skin Contact: Wash with soap and water.[7][8] Furoates can be lipophilic; ensure thorough
washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Formylphenyl 2-furoate: Proper Disposal Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b402931#3-formylphenyl-2-furoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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